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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed dosimetry data, radiation safety protocols, and
experimental guidelines for the safe and effective use of Indium-110 (*'°In) and its isomer
Indium-110m (11°™In) in a research environment. Adherence to these protocols is crucial for
minimizing radiation exposure and ensuring regulatory compliance.

Dosimetry of Indium-110 and Indium-110m

Indium-110 and its metastable state, Indium-110m, are positron-emitting radionuclides,
making them valuable for research applications, particularly in the development of novel
radiopharmaceuticals for Positron Emission Tomography (PET) imaging. Accurate dosimetry is
essential for assessing and managing the radiation doses to personnel conducting these
experiments.

Decay Characteristics

A thorough understanding of the decay characteristics of 11°In and 1°™In is fundamental to
radiation safety and dosimetry. Both radionuclides decay to stable Cadmium-110 (11°Cd) via a
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combination of positron emission (3+) and electron capture (EC). This decay process is
accompanied by the emission of gamma (y) rays, characteristic X-rays, and annihilation
photons.

Table 1: Principal Decay Characteristics of Indium-110 and Indium-110m

Property Indium-110 Indium-110m
Half-life (T1,2) 4.92(8) hours[1] 69.1(5) minutes[2]
Decay Mode 100% EC/B+[1] 100% EC/B+[2]
_ , 657.7 (97.6%)707.0
Major Gamma Ray Energies 645.7 (2.4%)763.9
o (23.9%)884.7 (70.1%)937.5
(keV) and Intensities (%) (1.8%)884.7 (0.9%)
(66.0%)

Maximum Positron Energy
(MeV)

1.56 2.22

Daughter Nuclide 10Cd (Stable) 10Cd (Stable)

Note: The decay data is sourced from internationally recognized databases and should be used
for all dosimetry and shielding calculations.

Dose Coefficients

Dose coefficients are essential for calculating the effective dose to individuals from both
internal and external exposure to radionuclides. These coefficients are published by the
International Commission on Radiological Protection (ICRP).

Internal radiation exposure occurs if 11°|n is inhaled or ingested. The committed effective dose
per unit intake (Sv/BQ) is provided in ICRP Publication 119.[2] Different absorption types (F:
Fast, M: Medium) are considered for inhalation, reflecting the rate at which the radionuclide is
absorbed from the respiratory tract into the bloodstream.

Table 2: Committed Effective Dose Coefficients for Indium-110 and Indium-110m
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Committed

Radionuclide Route of Intake Absorption Type Effective Dose
Coefficient (Sv/iBq)

Indium-110 Inhalation F 1.2E-10[2]

M 1.4E-10[2]

Ingestion - 1.1E-09[3]

] ) Not specified in ICRP

Indium-110m Inhalation F
119

M Not specified in ICRP

119
) Not specified in ICRP
Ingestion -

119

Note: For Indium-110m, in the absence of specific data, it is prudent to use the more
conservative dose coefficients of Indium-110 for initial safety assessments.

External radiation exposure arises from being in proximity to a source of 1°In. The primary
contributors to external dose are gamma rays and annihilation photons. Dose rate coefficients
for various exposure scenarios are provided in ICRP Publication 144 and its supplementary
data.

Table 3: External Dose Rate Coefficients for Indium-110

Exposure Scenario Dose Rate Coefficient

) ] Data not yet available in publicly accessible
Air Submersion (Sv/s per Bg/m3) ]
ICRP supplementary materials.

o Data not yet available in publicly accessible
Ground Contamination (Sv/s per Bg/m?) ]
ICRP supplementary materials.

Note: In the absence of specific external dose rate coefficients for Indium-110, a conservative
approach is to perform direct dose rate measurements at the working distance using a
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calibrated survey meter.

Radiation Safety Protocols

A robust radiation safety program is mandatory when working with 11°In. The following protocols
are based on the principles of ALARA (As Low As Reasonably Achievable) and are designed to
minimize both internal and external radiation exposure.

Shielding

Effective shielding is critical for reducing exposure to the high-energy gamma emissions of
10In, The choice and thickness of shielding material depend on the activity of the source and
the duration of the experimental procedures.

Table 4: Half-Value Layers (HVL) for Prominent Indium-110 Gamma Emissions

Emitted Photon o ) Linear Attenuation Half-Value Layer
Shielding Material .

Energy (keV) Coefficient (cm—?) (HVL) (cm)

657.7 Lead 1.24 0.56

657.7 Concrete 0.16 4.33

Note: The HVL is the thickness of material required to reduce the radiation intensity by half.[4]
Approximately 7 HVLs are needed to reduce the radiation intensity to less than 1% of its
original value. Calculations are based on data from the NIST XCOM database.

Recommendations:

 All stock solutions and significant quantities of 11°In should be stored in lead pigs or behind
lead brick shielding.

o Experimental work should be conducted behind appropriate shielding, such as lead-lined
fume hoods or benchtop shields.

o Use tongs and other remote handling tools to increase the distance from the radioactive

source.
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Personal Protective Equipment (PPE) and Monitoring

Appropriate PPE and personnel monitoring are essential for preventing contamination and
tracking radiation dose.

o Lab Coat: A standard lab coat should be worn at all times in the designated radioactive

materials area.

o Disposable Gloves: Two pairs of disposable gloves should be worn when handling
radioactive materials. Gloves should be changed frequently, especially if contamination is
suspected.

o Safety Glasses: Safety glasses with side shields are required.

e Dosimetry: Whole-body and ring dosimeters must be worn by all personnel handling 11°In.
Dosimeters should be exchanged at the frequency mandated by the institution's radiation
safety program.

Contamination Control and Monitoring

Regular monitoring for radioactive contamination is crucial to prevent the spread of radioactive

material.

e Survey Meters: A calibrated survey meter with a sodium iodide (Nal) scintillation probe is
recommended for detecting the gamma emissions of 11°In. Geiger-Muller (GM) pancake
probes can also be used, but they are less efficient for gamma detection.

» Wipe Tests: Removable contamination should be assessed by performing wipe tests of work

areas, equipment, and floors. Wipes should be counted in a gamma counter or a liquid
scintillation counter.

e Action Levels: Institutional action levels for removable contamination must be adhered to. If

contamination is found above these levels, the area must be decontaminated and re-
surveyed.

Decontamination Procedures

In the event of a spill or contamination, the following procedures should be followed:
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e Minor Spills (liquid, low volume):

o Notify others in the immediate area.

[¢]

Contain the spill with absorbent paper.

[¢]

Wearing appropriate PPE, clean the area from the outside in with a suitable
decontamination solution (e.g., "Count-Off" or a similar commercial product).

[e]

Place all contaminated materials in a designated radioactive waste bag.

[e]

Survey the area to ensure it is clean.

(¢]

Report the incident to the Radiation Safety Officer (RSO).

e Major Spills (large volume, high activity, or airborne potential):
o Evacuate the immediate area.
o Notify the RSO immediately.
o Prevent entry into the affected area.

o Await instructions from the RSO.

Radioactive Waste Disposal

All waste generated from 11°ln experiments must be disposed of as radioactive waste in
accordance with institutional and regulatory requirements.

e Segregation: Waste should be segregated based on its physical form (liquid, solid, sharps)
and half-life. Given the short half-lives of 11°In and 11°™In, waste can be stored for decay.

o Decay-in-Storage: Waste containing 1°In should be stored in a designated, shielded area for
at least 10 half-lives (approximately 50 hours for 11°In) to allow for sufficient decay.

» Disposal: After decay, the waste should be surveyed with a sensitive radiation detection
instrument to ensure it is at background levels before being disposed of as non-radioactive
waste. All radioactive labels must be defaced or removed.
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Experimental Protocols

The following section provides a general protocol for a common application of radiometals like
19|n: the radiolabeling of a DOTA-conjugated peptide. This protocol should be adapted and
optimized for specific peptides and experimental conditions.

Radiolabeling of a DOTA-Conjugated Peptide with a
Trivalent Radiometal

This protocol describes the labeling of a peptide conjugated with the chelator 1,4,7,10-
tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA) with a trivalent radiometal, such as
Indium-111, which serves as a good surrogate for the chemistry of Indium-110.

DOTA-conjugated peptide

e Indium-111 chloride (***InCl3) in dilute HCI (as a stand-in for 11°|n)
e Sodium acetate buffer (0.1 M, pH 4.5)

» Metal-free water

e Heating block or water bath

» Vortex mixer

e Radio-TLC system (TLC strips, developing solvent, scanner)

» Dose calibrator

e pH paper or calibrated pH meter
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Preparation

Prepare Reagents
- DOTA-Peptide Solution
- Acetate Buffer
- 119 Solution

Quality Control

Combine Reagents
in Reaction Vial

P—" Radio-TLC Analysis Verify Purity
adiolabeling Sample (Radiochemical Purity) ———
A

Incubate at
Elevated Temperature

Final Radiolabeled
Peptide

v Quantify

Measure

Measure Activity
(Dose Calibrator)
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Radiolabeled Peptide
(Post-Incubation)

Spot aliquot onto
TLC strip
Develop TLC strip in
appropriate mobile phase
Scan TLC strip on
radio-TLC scanner

Analyze chromatogram
(determine Rf values and peak areas)

'

Radiochemical Purity > 95%?

Product Passes QC Product Fails QC
(Ready for use) (Requires purification or re-synthesis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for Indium-110
Experiments: Dosimetry and Radiation Safety]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1235001/docs#application-notes-and-protocols-
for-indium-110-experiments-dosimetry-and-radiation-safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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